ABSTRACTThe objective of this study was to evaluate the chemical profile and acaricidal activity against the mite Suidasia pontifica of the essential oils from leaves of Piper marginatum Jacq and aerial parts (branches, leaves, and inflorescences) of Piper callosum Ruiz & Pav. From the aerial parts (branches, leaves and inflorescences) of P. callosum, three different essential oils were extracted with variations in the contents of their chemical constituents. The major compounds in the essential oil of P. marginatum were δ-3-carene and (E)-β-ocimene, while safrole was the predominant compound in the essential oils of P. callosum. Concentrations of 4 μL/L of the essential oil of P. marginatum and 2 μL/L of the essential oil of P. callosum killed all the mites tested after 72 h of exposure. The 50% lethal concentration ranged from 1.19 to 2.16 µl/L air for P. marginatum and from 1.22 to 3.44 µl/L air for P. callosum.

ABSTRACTThe present work aimed to study the chemical composition and bioactivity of the leaf essential oil of Cupressus sempervirens L. and Cupressus lusitanica Mill. (Cupressaceae) on mycelial growth and germination of Colletotrichum fructicola conidia at the essential oil concentrations of 0.1, 0.5, 1.0, 1.5, and 2.0 µL·mL−1. The essential oil of C. sempervirens presented β-thujene as the major compound (31.4 wt.%), whereas C. lusitanica essential oil was composed mainly of α-pinene (22.7 wt.%). The bioactivity tests showed that both essential oils were ineffective in controlling adult C. fructicola individuals at the tested doses. However, antifungal activity of the oils against germination of the conidia was observed, in which C. sempervirens and C. lusitanica essential oils inhibited 50 % and 38 % of C. fructicola conidia germination at the concentration of 2 µL·mL−1. Morphological alterations of hyphae were also observed after exposure to C. sempervirens essential oil at the dose of 2 µL·mL−1.

ABSTRACT The genus Eucalyptus belonging to the Myrtaceae family, consists of tall, evergreen trees with leathery leaves. They are indigenous to Australia and contain about 900 species and subspecies. One important use is production of essential oils, which are valuable in both medicinal and pharmaceutical industries. There are about 62 species of Eucalyptus naturalized to Cyprus including E. camaldulensis and E. torquata. The essential oil constituents of leaves of these two species of Eucalyptus collected from Northern Cyprus were isolated by hydro-distillation and analyzed by GC and GC/MS, simultaneously. E. camaldulensis oil yield was higher (2.4%), and major compounds identified were α-phellandrene (10.3%) and β-phellandrene (30.6%), respectively. These compounds were followed by p-cymene (8.2%), bicyclogermacrene (6.1%) and spathulenol (9.3%). On the other hand, E. torquata oil yield was relatively lower (1.6%), with major compounds being α-pinene (18.6%), 1,8-cineole (18.8%), β-eudesmol (10.3%) and torquatone (29.2%).

ABSTRACTCitrus essential oils, thanks to their pleasant aroma, are certainly the most used ingredients in the formulation of hydroalcoholic fragrances. The non-volatile fraction of Citrus essential oil is composed for 10–20% of coumarins, furocoumarins and polymethoxyflavones. It is well known that furocoumarins induce photosensitization and have potential carcinogenic and mutagenic effects. It follows that furocoumarins levels in cosmetics product are constantly monitored by opinions and regulations issued by the International Fragrance Association.The aim of this research article was to quantify coumarins, furocoumarins and polymethoxyflavones in thirty commercial hydroalcoholic fragrances using supercritical fluid chromatography in combination with triple quadrupole mass spectrometry technique (SFC-QqQ-MS). According to author’s knowledge, this is the first report on the determination of oxygen heterocyclic compounds in hydroalcoholic fragrances by means of SFC-QqQ-MS technique.

ABSTRACTThis study aimed to determine the chemical composition, antibacterial and anti-inflammatory activities of Melaleuca leucadendra leaf essential oils. Ten samples of leaves from M. leucadendra were collected on the salt zone of Fatick (Senegal). The corresponding oils were obtained by hydrodistillation and analyzed by GC/FID and GC/MS. Oil yields from dried leaves were ranged from 1.64% to 2.75%. The almost exclusive compound in all samples of M. leucadendra oils was methyleugenol (98.4–99.5%). The oil exhibited moderate activity against S. aureus and E. coli and no activity against E. faecalis and P. aeruginosa. Anti-inflammatory properties of oil (25, 100 and 150 mg/kg, bw) showed significant inhibition of rat paw oedema induced by carrageenan at the 3rd and 5th h (p < 0.001 and 0.0001, respectively) when compared with control and standard drug (acetylsalicylic acid). The experimental study revealed that M. leucadendra oil, a natural source of methyleugenol, displayed remarkable anti-inflammatory activity.

ABSTRACTIn peneide shrimp, diseases caused by Vibrio species are the source of serious economic losses worldwide. Essential oils from Lamiaceae species are sources of bioactives for aquaculture, with potential antimicrobial and antioxidant activity. The aim was to investigate the chemical composition, antimicrobial activity and antioxidant effects of essential oils from five species of Lamiaceae against Vibrio parahaemolyticus. Approximately forty-eight components were identified and quantified by gas chromatography-mass spectrometry (GC-MS) and flame ionization detection (GC-FID). The predominant compounds were linalool (0.2–74.2%), eugenol (47.5%), 1,8-cineole (0.2–44.5%), camphor (0.2–31.2%), sabinene (0.4-13-4%), β-pinene (0.1–8.5%), thymol (51.0%) and p-cymene (1.7–26.4%). The essential oils presented values of Minimum Inhibitory Concentration and Bactericidal between 5.0–0.313 mg mL−1 and effective antioxidant potential (IC50: 0.11–16.15 mg mL−1). Its main components have potential application in scavenging free radicals, inhibiting bacterial growth, important for the food and aquaculture industry.

ABSTRACTThis study aimed at chemical variability of flower essential oils of 10 well-known cultivars of Paeonia × suffruticosa Andr. The essential oil yields ranged as 0.19–0.67% (w/w). The chemical compositions varied with cultivars. ‘Xueying Taohua’ essential oil had predominance of citronellol (56.4%). ‘Guifei Chacui’ essential oil was rich in citronellol (35.9%) and phloroglucinol trimethyl ether (25.3%). ‘Sheng Gejin’ and ‘Yuhou Fengguang’ essential oils were rich in phloroglucinol trimethyl ether (36.5%, 26.8%). ‘Yinhong Qiaodui’ essential oil contained geraniol + nerol (23.9%). Those from the other five cultivars did not present typical chemotypes. Nevertheless several compounds were noted, mainly germacrene D, heptadeca-6,9-diene, (Z)-hex-3-en-1-ol and linalool oxide (furan). ‘Luhe Hong’ essential oil contained the most unique components, including α-cadinol, τ-muurolol and δ-cadinene. Lack of phenylethyl alcohol was noticeable in some essential oil samples as compared with hydrolate extracts investigated previously. Multivariate analyses revealed four distinct clusters from all the essential oil samples.

ABSTRACTFourteen hexane-soluble polyphenolic secondary metabolites were previously isolated as individual compounds from Empetrum nigrum L. and identified as three bibenzyls, four 9,10-dihydrophenanthrenes, two chalcones, four dihydrochalcones and one flavanone. In this study, the mass-spectra and retention indexes (RI) of compounds 1-14 without prior derivatization were obtained and the resulting fragmentation pathways rationalized in accordance with literary data and the compounds structures. Preliminary differences in metabolite composition were assessed by comparative profiling using GC-MS chromatography combined with multivariate data analysis for a limited amount of E. nigrum n-hexane extracts obtained from plants growing in three different geographic locations. To characterize antioxidant capacity of isolated compounds 1-14 we used our well-established model based on reactive oxygen species (ROS) production by activated human platelets and showed that most of the examined polyphenols act as antioxidants by inhibition of ROS production.

ABSTRACTTwo of the world’s most important and venerated essential oils are frankincense and myrrh, and these, together with gold, were the three famous gifts from the Magi to the infant Jesus, as written in Matthew 2:11. Frankincense aromatic resin has been used for centuries for ceremonial and religious purposes, in perfumes and incense as well as for medicinal purposes. The source of frankincense and its composition are discussed briefly together with its sociological importance over the centuries. Then the systemic and neurological health benefits attributed to frankincense are discussed in some detail. Finally, the mechanisms of action and the receptors that this essential oil activates to achieve its health benefits are reviewed.

ABSTRACTThe aims of this study were to evaluate the anti-inflammatory activity and the possible anti-inflammatory mechanisms of Anastatica hierochuntica essential oil (EOAH). The essential oils were obtained by hydrodistillation of the aerial parts of the plant, and analyzed using gas chromatography and mass spectrometry (GC/MS). Their anti-inflammatory activity was evaluated using classical model of inflammation (carrageenan-induced paw edema and peritonitis). Nitric oxide radical-scavenging activity and lipid peroxidation were determined to assess the antioxidant activity of the essential oil. The EOAH mainly comprised Cuminaldehyde (33.8%), trans-β-Caryophyllene (32.5%), and Linalool (8.2%). EOAH significantly reduced edema, peritonitis, myeloperoxidase activity, and NOx-peritoneal lavage concentration induced by carrageenan. In addition, nitric oxide radical generated from sodium nitroprusside was significantly inhibited by the essential oil. Furthermore, EOAH was able to prevent Fe+2- or Fe+2 plus H2O2-induced lipid peroxidation. In conclusion, the EOAH exerts anti-inflammatory activity that could be related to its antioxidant capacity.